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Compound of Interest

Compound Name: Acetyl iodide

Cat. No.: B1581244 Get Quote

An In-depth Technical Guide to the Chemical Structure and Bonding of Acetyl Iodide

Introduction
Acetyl iodide (CH₃COI) is an organoiodine compound and the most reactive of the acetyl

halides. Although less common in standard laboratory practice compared to its chloride and

bromide counterparts, acetyl iodide is of immense industrial significance. It serves as a crucial

transient intermediate in the large-scale industrial synthesis of acetic acid via the Monsanto

and Cativa processes.[1] As an acetylating agent, it is also valuable in various organic

syntheses for introducing acetyl groups into molecules, a key step in the production of

pharmaceuticals and agrochemicals.[2][3] This guide provides a detailed technical overview of

the molecular structure, bonding, and spectroscopic characterization of acetyl iodide, intended

for researchers and professionals in chemistry and drug development.

Chemical Structure and Identification
Acetyl iodide is a colorless, fuming liquid with a pungent odor that turns brown upon exposure

to air due to its reaction with moisture.[4][5] It is formally derived from acetic acid by the

substitution of the hydroxyl group with an iodine atom.
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Identifier Value

IUPAC Name Acetyl iodide[4]

Systematic IUPAC Name Ethanoyl iodide[1]

CAS Number 507-02-8[6]

Chemical Formula C₂H₃IO[1][4][6]

Molecular Weight 169.95 g/mol [4]

SMILES CC(=O)I[4]

InChI InChI=1S/C2H3IO/c1-2(3)4/h1H3[4]

InChIKey LEKJTGQWLAUGQA-UHFFFAOYSA-N[4]

Molecular Geometry and Bonding
The geometry and bonding parameters of acetyl iodide have been determined primarily

through microwave spectroscopy. The molecule possesses a planar heavy-atom skeleton (C-

C-O-I). The internal rotation of the methyl (CH₃) group relative to the acetyl frame has also

been a subject of study.

Table 2.1: Bond Lengths and Angles for Acetyl Iodide
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Parameter Value Experimental Method

Bond Lengths (Å)

C=O
Data not explicitly found in

searches
Microwave Spectroscopy

C-C
Data not explicitly found in

searches
Microwave Spectroscopy

C-I
Data not explicitly found in

searches
Microwave Spectroscopy

Bond Angles (°)

∠(CCO)
Data not explicitly found in

searches
Microwave Spectroscopy

∠(CCI)
Data not explicitly found in

searches
Microwave Spectroscopy

∠(OCI)
Data not explicitly found in

searches
Microwave Spectroscopy

Other Parameters

| Barrier to Internal Rotation | 1301 ± 30 cal/mol[7] | Microwave Spectroscopy |

Note: While the microwave spectroscopy study by S. Kojima et al. is cited for determining the

structure, specific bond length and angle values were not detailed in the available abstract.

Such data is typically derived from the rotational constants obtained in these experiments.

Spectroscopic Characterization
The structure and electronic properties of acetyl iodide are elucidated through various

spectroscopic techniques.

Infrared (IR) Spectroscopy
IR spectroscopy probes the vibrational modes of the molecule. The spectrum of acetyl iodide
has been assigned, with key absorptions attributed to the carbonyl and carbon-iodine bonds.[8]
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Table 3.1: Key Infrared Vibrational Frequencies for Acetyl Iodide

Vibrational Mode Frequency (cm⁻¹) Phase

C=O Stretch
Assignment available but
specific frequency not
listed in abstract[8]

Gas / Liquid

| C-I Stretch | 532[9] | Not specified |

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides insight into the chemical environment of the hydrogen and carbon

atoms within the molecule.

Table 3.2: NMR Spectroscopic Data for Acetyl Iodide

Nucleus
Chemical Shift
(ppm)

Multiplicity Solvent

¹H NMR ~2.8-3.0 Singlet
Not specified,
typical for acetyl
group

| ¹³C NMR| Data available in spectral databases[10] | Not specified | Not specified |

Note: Specific chemical shifts can vary based on the solvent and instrument used. The

provided ¹H NMR value is a typical approximation for an acetyl group adjacent to an

electronegative atom.

Microwave and Core-Level Spectroscopy
Microwave spectroscopy has been instrumental in determining the precise molecular structure

and the barrier to internal rotation of the methyl group.[7] More advanced techniques like

ultrafast extreme ultraviolet (XUV) transient absorption spectroscopy have been used to

investigate the photodissociation dynamics of the C-I bond, revealing complex excited-state

dynamics on a sub-100-fs timescale.[11]
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Table 3.3: Quadrupole Coupling Constants for Acetyl Iodide (CH₃COI)

Constant Value (MHz)

χₐₐ -1563 ± 2[7]

χₑₑ 914 ± 2[7]

| χₐₑ | -135.7 ± 2[7] |

Experimental Protocols
Synthesis of Acetyl Iodide
A common laboratory synthesis involves the reaction of acetyl chloride or acetic anhydride with

a source of iodide. One cited method is that of Thiele and Haakh.[7]

Protocol Outline: Synthesis via Acyl Substitution

Reactants: Acetic anhydride and a suitable iodide salt (e.g., sodium iodide, lithium iodide) or

hydriodic acid.

Solvent: Anhydrous, non-protic solvent (e.g., acetonitrile, dichloromethane) to prevent

hydrolysis of the product.[12]

Procedure: The iodide salt is added to the acetic anhydride in the chosen solvent under an

inert atmosphere (e.g., nitrogen or argon). The reaction mixture is typically stirred at room

temperature or gently heated.

Workup and Purification: The resulting acetyl iodide is highly reactive and sensitive to

moisture.[2] Purification is typically achieved by distillation under reduced pressure. The

product is a colorless liquid that should be stored under anhydrous conditions at low

temperatures.[7]

Spectroscopic Analysis Workflow
The characterization of acetyl iodide involves a logical sequence of spectroscopic analyses to

confirm its identity and purity.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1581244?utm_src=pdf-body
https://pubs.aip.org/aip/jcp/article-pdf/45/9/3277/18845968/3277_1_online.pdf
https://pubs.aip.org/aip/jcp/article-pdf/45/9/3277/18845968/3277_1_online.pdf
https://pubs.aip.org/aip/jcp/article-pdf/45/9/3277/18845968/3277_1_online.pdf
https://www.benchchem.com/product/b1581244?utm_src=pdf-body
https://pubs.aip.org/aip/jcp/article-pdf/45/9/3277/18845968/3277_1_online.pdf
https://www.organic-chemistry.org/abstracts/lit3/934.shtm
https://www.benchchem.com/product/b1581244?utm_src=pdf-body
https://cymitquimica.com/cas/507-02-8/
https://pubs.aip.org/aip/jcp/article-pdf/45/9/3277/18845968/3277_1_online.pdf
https://www.benchchem.com/product/b1581244?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581244?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of
Acetyl Iodide

Purification
(Distillation)

NMR Spectroscopy
(¹H, ¹³C)

Identity Check

Infrared (IR)
Spectroscopy

Functional Group ID

Mass Spectrometry
(MS)

Molecular Weight

Structural Confirmation
and Purity Assessment

Click to download full resolution via product page

Caption: Workflow for the synthesis and spectroscopic characterization of acetyl iodide.

Role in Catalytic Cycles: The Monsanto Process
Acetyl iodide is a pivotal, albeit transient, species in the rhodium-catalyzed Monsanto process

for the production of acetic acid from methanol and carbon monoxide.[1][9] It is formed in situ

and is readily hydrolyzed to produce the final product, acetic acid, while regenerating the

catalyst.
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Caption: Simplified catalytic cycle of the Monsanto process featuring acetyl iodide.
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Conclusion
Acetyl iodide is a fundamentally important molecule, both for its role in industrial catalysis and

as a reactive agent in organic synthesis. Its structure is characterized by a planar C-C(O)-I

framework with a low barrier to methyl group rotation. Spectroscopic methods, including IR,

NMR, and microwave spectroscopy, provide the essential data for its characterization,

confirming its structure and electronic properties. A thorough understanding of its bonding and

reactivity is critical for professionals engaged in chemical synthesis, drug development, and

materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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